Cas no 2097950-21-3 (2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one)

2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one is a specialized pyrrolidine-based compound featuring a trifluoromethyl group and a methoxymethyl substituent. Its structural complexity and functional group diversity make it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the amino and carbonyl functionalities offer versatile reactivity for further derivatization. This compound is suited for applications in medicinal chemistry, where its scaffold can contribute to the development of novel therapeutics. High purity and well-defined stereochemistry ensure reproducibility in synthetic workflows.
2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one structure
2097950-21-3 structure
Product Name:2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
CAS No:2097950-21-3
MF:C10H17F3N2O2
MW:254.249393224716
CID:4773694
Update Time:2025-05-21

2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
    • 2-amino-1-[3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl]propan-1-one
    • 2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
    • Inchi: 1S/C10H17F3N2O2/c1-6(14)9(16)15-3-7(5-17-2)8(4-15)10(11,12)13/h6-8H,3-5,14H2,1-2H3
    • InChI Key: NITAJJMGALTZCK-UHFFFAOYSA-N
    • SMILES: FC(C1CN(C(C(C)N)=O)CC1COC)(F)F

Computed Properties

  • Exact Mass: 254.12421228 g/mol
  • Monoisotopic Mass: 254.12421228 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.6
  • Molecular Weight: 254.25

2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A190251-100mg
2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one
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$ 95.00 2022-06-08
TRC
A190251-500mg
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$ 570.00 2022-06-08
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Additional information on 2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one

Comprehensive Overview of 2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one (CAS No. 2097950-21-3)

The compound 2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one, identified by its CAS No. 2097950-21-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrrolidine core substituted with methoxymethyl and trifluoromethyl groups, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This trend aligns with the growing focus on drug discovery and precision medicine, where molecules like 2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one play a pivotal role. The incorporation of a trifluoromethyl group is a common strategy to improve the pharmacokinetic properties of drug candidates, making this compound a valuable asset in medicinal chemistry.

The synthesis of CAS No. 2097950-21-3 involves multi-step organic reactions, often starting from readily available pyrrolidine derivatives. Key steps include the introduction of the methoxymethyl moiety and the trifluoromethyl group, followed by coupling with an amino-propanone fragment. Optimizing these synthetic routes is a hot topic in academic and industrial research, as it directly impacts the scalability and cost-effectiveness of the compound.

From an application standpoint, 2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one has shown promise in the development of small-molecule therapeutics. Its structural versatility allows it to interact with various biological targets, including enzymes and receptors. This has led to investigations into its potential use in treating neurological disorders, inflammatory conditions, and metabolic diseases. The compound's chiral centers also make it a subject of interest in stereoselective synthesis and asymmetric catalysis.

Another area of exploration is the compound's role in agrochemical innovation. The trifluoromethyl group is known to enhance the bioactivity of pesticides and herbicides, and researchers are evaluating whether CAS No. 2097950-21-3 can contribute to next-generation crop protection solutions. This aligns with the global push for sustainable agriculture and reduced environmental impact.

In the context of material science, the compound's unique electronic properties, imparted by the trifluoromethyl and methoxymethyl substituents, are being studied for potential applications in organic electronics and advanced polymers. Its ability to influence molecular packing and charge transport makes it a candidate for use in flexible displays and energy storage devices.

As the scientific community continues to explore the potential of 2-Amino-1-(3-(methoxymethyl)-4-(trifluoromethyl)pyrrolidin-1-yl)propan-1-one, its CAS No. 2097950-21-3 remains a focal point in patents and research publications. The compound's versatility and adaptability to various fields underscore its importance in modern chemistry. Future studies are likely to uncover even more applications, solidifying its position as a key player in innovation-driven industries.

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